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Introduction

The Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a non-selective cation channel,
Is a critical regulator of endothelial cell function. Its activation by various stimuli, including
mechanical forces and chemical agonists, triggers a cascade of intracellular signaling events
that modulate vascular tone, permeability, and inflammation. GSK1016790A, a potent and
selective synthetic agonist of TRPV4, has emerged as an invaluable pharmacological tool for
elucidating the multifaceted roles of this channel in the vascular endothelium. This technical
guide provides a comprehensive overview of the core methodologies and signaling pathways
involved in the investigation of TRPV4 function using GSK1016790A in endothelial cells.

Data Presentation: Quantitative Profile of
GSK1016790A in Endothelial Cells

The following table summarizes the key quantitative parameters of GSK1016790A in various
endothelial cell types, providing a quick reference for experimental design.
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Parameter Cell Type Value Reference(s)

Human Umbilical Vein

ECso for Ca2* Influx Endothelial Cells ~31 nM [1]
(HUVECS)
Human Pulmonary Not explicitly stated,
Artery Endothelial but 30 nM induces [2][3]
Cells (HPAECS) robust Ca2* influx
Primary Human
_ 26.9 nM [4]
Endothelial Cells
HEK293 cells
expressing human 2.1 nM [5]
TRPV4
Concentration for Human Adipose
- ) 1-100 nM [6]
Vasodilation Arterioles
Rat Pulmonary Artery 1072°-10-"M [7]
Concentration for HUVECs and
30 nM [2]

Permeability Assays HPAECs

Concentration for _
o ] Human Endothelial
Nitric Oxide 10 nM [8]
] Cells
Production

Core Signaling Pathways

Activation of TRPV4 channels in endothelial cells by GSK1016790A initiates a complex
signaling network, leading to diverse physiological responses. The primary event is an influx of
extracellular Ca2*, which acts as a second messenger to trigger downstream pathways.

TRPV4-Mediated Calcium Signaling and Vasodilation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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